Cas no 1762-42-1 (4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine)

• Product Name: 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine
• CAS No: 1762-42-1
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• MDL: MFCD06204732
• CID: 41955
• PubChem ID: 12088573
• Update Time: 2025-06-08

4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine Chemical and Physical Properties

Names and Identifiers

• Diethyl [2,2'-bipyridine]-4,4'-dicarboxylate
• 2,2'-Bipyridinyl-4,4'-dicarboxylic acid diethyl ester
• 4,4'-Bis(ethoxycarbonly)-2,2'-bipyridine
• 4,4'-Bis(ethoxycarbonyl)-2,2'-bipyridine
• DIETHYL 2,2'-BIPYRIDINE-4,4'-DICARBOXYLATE
• ethyl 2-(4-ethoxycarbonylpyridin-2-yl)pyridine-4-carboxylate
• 4,4'-(dicarboxylic acid diethyl ester)-2,2'-bipyridine
• 4,4'-dicarboxyethyl ester 2,2'-bipyridine
• di-2-methoxyethyl-2,2'-bipyridine-4,4'-dicarboxylate
• [2,2'-Bipyridine]-4,4'-dicarboxylicacid, 4,4'-diethyl ester
• 2,2-Bipyridinyl-4,4-dicarboxylicaciddiethylester
• [2,2'-Bipyridine]-4,4'-dicarboxylicacid,4,4'-diethylester, 97%
• CTXJVXIVHPUFIP-UHFFFAOYSA-N
• 4,4'-Diethoxycarbonyl-2,2'-bipyridine
• SCHEMBL811785
• AKOS015914420
• 1762-42-1
• Diethyl[2,2'-bipyridine]-4,4'-dicarboxylate
• [2,2'-Bipyridine]-4,4'-dicarboxylic acid, 4,4'-diethyl ester
• CS-0085760
• BS-21812
• [2,2'-Bipyridine]-4,4'-dicarboxylic acid, diethyl ester
• MFCD06204732
• 4,4/'-Bis(ethoxycarbonly)-2,2/'-bipyridine
• E76977
• DTXSID30477347
• 4,4'-DIETHYL [2,2'-BIPYRIDINE]-4,4'-DICARBOXYLATE
• 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine

• MDL： MFCD06204732
• Inchi： 1S/C16H16N2O4/c1-3-21-15(19)11-5-7-17-13(9-11)14-10-12(6-8-18-14)16(20)22-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： CTXJVXIVHPUFIP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C=1)C1C=C(C(=O)OCC)C=CN=1)=O

Computed Properties

• Exact Mass: 300.11100
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 460.6±45.0 °C at 760 mmHg
• Flash Point: 232.4±28.7 °C
• Refractive Index: 1.551
• PSA: 78.38000
• LogP: 2.49700
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine

4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine (CAS No. 1762-42-1): A Comprehensive Overview

4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine (CAS No. 1762-42-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as diethyl 4,4'-dicarbonyl-2,2'-bipyridine, is a derivative of bipyridine and features two ethoxycarbonyl groups attached to the 4,4' positions of the bipyridine core. The unique structure of this compound makes it an important building block in the synthesis of advanced materials and pharmaceuticals.

The chemical structure of 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine consists of a bipyridine core with two ethoxycarbonyl groups. The bipyridine moiety is a well-known ligand in coordination chemistry, often used to form stable complexes with various metal ions. The presence of the ethoxycarbonyl groups enhances the solubility and reactivity of the compound, making it suitable for a wide range of synthetic transformations.

In recent years, 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine has gained significant attention in the field of supramolecular chemistry. Researchers have explored its potential as a building block for constructing supramolecular assemblies and self-assembled structures. These assemblies have shown promise in applications such as molecular recognition, catalysis, and drug delivery systems.

The synthetic route to 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine typically involves the condensation of 4-carboxybenzaldehyde with 2-aminoethanol followed by esterification. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In the context of pharmaceutical research, 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine has been investigated for its potential as a ligand in metal-based drugs. Metal complexes formed with this ligand have shown promising antitumor activities against various cancer cell lines. The unique electronic and steric properties of the bipyridine core contribute to the stability and bioavailability of these complexes.

Beyond its pharmaceutical applications, 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine has also found use in materials science. Its ability to form stable coordination polymers and metal-organic frameworks (MOFs) has led to its application in gas storage and separation technologies. These materials exhibit high surface areas and tunable pore sizes, making them ideal for capturing and storing gases such as carbon dioxide and hydrogen.

The environmental impact of 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine is an important consideration in its industrial production and application. Recent studies have focused on developing green synthesis methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing trend towards sustainable chemistry practices.

In conclusion, 4,4'-Bis(ethoxycarbonyl)-2,2’-bipyridine (CAS No. 1762-42-1) is a multifaceted compound with a wide range of applications in chemistry and materials science. Its unique structure and properties make it an invaluable tool for researchers working in areas such as supramolecular chemistry, pharmaceuticals, and materials science. As research continues to advance, the potential uses for this compound are likely to expand further.